Cas no 1183933-37-0 (2-Methyl-1-(pyrimidin-2-yl)propan-1-amine)

• Product Name: 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine
• CAS No: 1183933-37-0
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5746057
• PubChem ID: 60819171
• Update Time: 2025-05-23

2-Methyl-1-(pyrimidin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23326166
• AKOS010037308
• 2-METHYL-1-(PYRIMIDIN-2-YL)PROPAN-1-AMINE
• 1183933-37-0
• EN300-1121986
• 2-Pyrimidinemethanamine, α-(1-methylethyl)-
• 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine

• Inchi： 1S/C8H13N3/c1-6(2)7(9)8-10-4-3-5-11-8/h3-7H,9H2,1-2H3
• InChI Key： PLTGRAOTNQWROS-UHFFFAOYSA-N
• SMILES： NC(C1N=CC=CN=1)C(C)C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 211.9±23.0 °C(Predicted)
• pka: 8.37±0.33(Predicted)

Additional information on 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine

Comprehensive Overview of 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine (CAS No. 1183933-37-0): Properties, Applications, and Industry Insights

2-Methyl-1-(pyrimidin-2-yl)propan-1-amine (CAS No. 1183933-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative, characterized by a pyrimidine ring and a branched alkyl chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₁₃N₃, and molecular weight of 151.21 g/mol make it a valuable building block for drug discovery and material science applications.

The compound's pyrimidine moiety is particularly noteworthy, as this heterocyclic structure is a common motif in nucleobases, antiviral agents, and kinase inhibitors. Researchers are increasingly exploring 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine for its potential in designing small-molecule therapeutics, especially in oncology and neurodegenerative disease research. Recent studies highlight its utility in modulating protein-protein interactions, a hot topic in targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 1183933-37-0 offers several advantages. Its amine group allows for straightforward derivatization, enabling the creation of amides, sulfonamides, or imines. The methyl substitution on the propyl chain enhances steric control in reactions, a feature highly sought after in asymmetric synthesis. These properties align with the growing demand for chiral auxiliaries and organocatalysts in green chemistry initiatives.

In material science, the pyrimidine-amine hybrid structure of this compound exhibits interesting photophysical properties. Researchers are investigating its potential in organic electronics, particularly as a component in OLED materials or molecular sensors. The compound's ability to form coordination complexes with transition metals also makes it relevant to catalysis research, addressing current interests in sustainable chemical processes.

Quality control of 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard for verifying purity, while mass spectrometry confirms molecular identity. These protocols ensure the compound meets the stringent requirements of GMP synthesis environments, a critical consideration for pharmaceutical applications.

The commercial availability of CAS 1183933-37-0 has expanded significantly in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Suppliers now offer various packaging options, from milligram quantities for screening purposes to kilogram-scale batches for process development. This accessibility supports the compound's growing role in high-throughput screening platforms and combinatorial chemistry approaches.

Environmental and safety profiles of 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine are well-documented in safety data sheets (SDS). While not classified as hazardous under standard handling conditions, proper laboratory practices including ventilation and personal protective equipment (PPE) are recommended. These precautions align with the pharmaceutical industry's increasing focus on occupational health and process safety standards.

Looking ahead, the scientific community anticipates expanded applications for this compound, particularly in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its structural features make it a promising candidate for creating bifunctional molecules that can bridge biological targets and effector proteins—an area of intense research in precision medicine.

For researchers sourcing 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine, verification of supplier credentials and analytical certificates is crucial. Reputable manufacturers provide comprehensive characterization data, including HPLC purity reports and NMR spectra, ensuring material quality for sensitive applications. This due diligence supports reproducible research outcomes in medicinal chemistry programs.

The patent landscape surrounding CAS 1183933-37-0 reveals growing intellectual property activity, particularly in therapeutic areas like kinase inhibition and epigenetic modulation. This trend underscores the compound's value in developing novel pharmacophores and its potential to address unmet medical needs through innovative drug design strategies.